![molecular formula C13H15N5O3 B2378929 ethyl 2-oxo-2-(((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)amino)acetate CAS No. 921166-34-9](/img/structure/B2378929.png)
ethyl 2-oxo-2-(((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)amino)acetate
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Description
The compound “ethyl 2-oxo-2-(((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)amino)acetate” is a complex organic molecule. It contains an ethyl group, a 2-oxo group (which is a carbonyl group with a ketone functional group), an amino group attached to a methyl group, and a p-tolyl group attached to a tetrazol-5-yl group. The p-tolyl group is a functional group related to toluene .
Scientific Research Applications
Synthesis and Biological Activities
Ethyl (l//-tetrazol-5-yl)acetate serves as an intermediate in the synthesis of various heteroaryl acetic acids, which possess notable anti-inflammatory and analgesic activities. These acids have applications in the development of new beta-lactam antibiotics with anti-microbial activity (Janda, 2001). Furthermore, ethyl 2-(1H-pyrazol-1-yl)acetate, a related compound, has been used to synthesize new 1-(5-((1H-pyrazol-1-yl)methyl)-2-aryl-1,3,4-oxadiazol-3(2H)-yl)ethanone derivatives, showing antibacterial activity against common pathogenic bacteria (Asif et al., 2021).
Chemical Transformations and Reactions
The compound has been instrumental in various chemical transformations. For instance, it is used in the synthesis of 5-aryl-1,3,4-oxadiazolyl-2-acetic acids, which are important in chemical research due to their biological activities (Janda, 2001). Additionally, ethyl 2-(methyl(p-tolyl)amino)acetate has been investigated for its Csp(3)-H functionalization mechanisms, providing valuable insights into these types of interactions (Zhou, Zhou, & Jing, 2017).
Novel Compounds and Synthesis Methods
New compounds and synthesis methods involving this chemical have been developed. For example, novel compounds of bis/mono 1-aryl-1H-tetrazole-5-carboxylic acid were synthesized through the hydrolysis of esters related to ethyl 2-oxo-2-(((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)amino)acetate (Chandrakumari et al., 2019).
Biocidal Properties
Some derivatives of this compound have demonstrated excellent biocidal properties. Specifically, compounds prepared from ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate showed significant activity against various bacteria and fungi (Youssef et al., 2011).
Crystal Structure Analysis
Research into the crystal structure of compounds related to this compound has also been conducted, contributing to a better understanding of its chemical properties and potential applications (Li et al., 2015).
Antioxidant Activity
Further studies have explored the antioxidant activity of derivatives of this compound, which is crucial in the development of new pharmacological agents (George et al., 2010).
properties
IUPAC Name |
ethyl 2-[[1-(4-methylphenyl)tetrazol-5-yl]methylamino]-2-oxoacetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N5O3/c1-3-21-13(20)12(19)14-8-11-15-16-17-18(11)10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3,(H,14,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEYOKGOGNUBKTI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)NCC1=NN=NN1C2=CC=C(C=C2)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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